Cas no 1396965-24-4 (2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid)

2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid structure
1396965-24-4 structure
Product Name:2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid
CAS No:1396965-24-4
MF:C8H8ClN3O4
MW:245.619820594788
CID:4596947
Update Time:2025-07-21

2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid
    • Alanine, N-(6-chloro-3-nitro-2-pyridinyl)-
    • Inchi: 1S/C8H8ClN3O4/c1-4(8(13)14)10-7-5(12(15)16)2-3-6(9)11-7/h2-4H,1H3,(H,10,11)(H,13,14)/t4-/m0/s1
    • InChI Key: BIKAQDFSUOACQG-BYPYZUCNSA-N
    • SMILES: C(O)(=O)[C@H](C)NC1=NC(Cl)=CC=C1[N+]([O-])=O

2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid Pricemore >>

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Additional information on 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid

Comprehensive Analysis of 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid (CAS No. 1396965-24-4)

2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid (CAS No. 1396965-24-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and nitro functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro substituent and a propanoic acid side chain, makes it a versatile building block for drug discovery and development.

In recent years, the demand for nitropyridine derivatives like 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid has surged due to their potential applications in antimicrobial and anti-inflammatory agents. Researchers are particularly interested in its role in modulating enzyme activity and targeting specific biological pathways. The compound's CAS No. 1396965-24-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid involves multi-step organic reactions, including amination and nitration processes. Its chloro and nitro groups contribute to its reactivity, enabling further functionalization for tailored applications. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications can significantly enhance efficacy.

From an industrial perspective, CAS No. 1396965-24-4 is valued for its scalability and purity, which are crucial for GMP-compliant production. Manufacturers emphasize rigorous quality control to meet the standards of pharmaceutical intermediates. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution.

Environmental and safety considerations are paramount when handling 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid. While not classified as hazardous, proper laboratory practices and waste disposal protocols are recommended. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods.

In summary, 2-[(6-chloro-3-nitropyridin-2-yl)amino]propanoic acid (CAS No. 1396965-24-4) represents a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications and research potential ensure its continued prominence in scientific literature and commercial markets.

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